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Compound of Interest

Compound Name: 1,3-Diacetoxypropane

CAS No.: 628-66-0

Cat. No.: B1205214

Get Quote

Abstract This document provides a detailed guide to the analytical methods for the

comprehensive characterization of 1,3-diacetoxypropane (propane-1,3-diyl diacetate). As a

key solvent, building block in polymer production, and synthetic intermediate, rigorous

verification of its identity, purity, and stability is paramount.[1][2] This application note outlines

detailed protocols for Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance

Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and

Fourier-Transform Infrared (FT-IR) Spectroscopy. The methodologies are designed to be robust

and self-validating, providing researchers and drug development professionals with the tools

for unequivocal structural confirmation and purity assessment.

Introduction to 1,3-Diacetoxypropane
1,3-Diacetoxypropane is the diester of 1,3-propanediol and acetic acid.[3] Its chemical

structure, consisting of a flexible three-carbon backbone with terminal acetate groups, imparts

moderate polarity and a relatively high boiling point, making it a versatile compound in organic

synthesis.[1][4] It serves as a precursor for polymers like polytrimethylene terephthalate (PTT)

and can be used as a specialty solvent.[1] Given its role in synthesis, confirming its structural

integrity and assessing its purity for potential contaminants—such as residual starting materials
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(1,3-propanediol, acetic acid) or by-products (n-propanol, n-propyl acetate)—is a critical step in

quality control and reaction monitoring.[2]

Physicochemical Properties
A foundational understanding of the physical properties of 1,3-diacetoxypropane is essential

for developing appropriate analytical methods.

Property Value Source

CAS Number 628-66-0 [4]

Molecular Formula C₇H₁₂O₄ [1]

Molecular Weight 160.17 g/mol [3]

IUPAC Name 3-acetyloxypropyl acetate [1]

Boiling Point ~210.2°C at 760 mmHg [4]

Density ~1.06 g/cm³ [4]

Flash Point 97.5°C [4]

Gas Chromatography-Mass Spectrometry (GC-MS):
Identity and Volatile Impurity Profiling
Expertise & Causality: GC-MS is the premier technique for identifying 1,3-diacetoxypropane
and quantifying volatile or semi-volatile impurities. Its suitability stems from the compound's

sufficient volatility and thermal stability at typical GC inlet temperatures. The mass

spectrometer provides definitive structural information through characteristic fragmentation

patterns, making it superior to methods relying solely on retention time.[5] The most prominent

fragment observed is the acetyl cation (CH₃CO⁺) at m/z 43, a hallmark of acetate esters.[1]

Experimental Protocol: GC-MS Analysis
Sample Preparation:

Prepare a stock solution of 1,3-diacetoxypropane at 1.0 mg/mL in a suitable volatile

solvent such as ethyl acetate or dichloromethane.
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Create a dilution series (e.g., 100 µg/mL, 10 µg/mL, 1 µg/mL) to establish the linear range

of detection.

For purity analysis, prepare a sample solution at approximately 500 µg/mL.

Instrumentation and Parameters:

Gas Chromatograph: Agilent 8890 GC System or equivalent.

Mass Spectrometer: Agilent 5977B MSD or equivalent.

Column: A mid-polarity column is recommended. An HP-5ms (30 m x 0.25 mm, 0.25 µm

film thickness) or equivalent bonded-phase fused-silica capillary column provides excellent

resolution.

Injection Volume: 1.0 µL.

Inlet Temperature: 250°C.

Split Ratio: 20:1 (adjust as needed for concentration).

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp: 15°C/min to 240°C.

Hold: Hold at 240°C for 5 minutes.

MS Parameters:

Transfer Line Temperature: 280°C.

Ion Source: Electron Ionization (EI) at 70 eV.

Source Temperature: 230°C.
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Mass Range: Scan from m/z 35 to 250.

Data Interpretation
Retention Time: Under the specified conditions, 1,3-diacetoxypropane will have a

characteristic retention time. This should be confirmed against a qualified reference

standard. The Kovats retention index on a standard non-polar phase is approximately 1089.

[3]

Mass Spectrum: The EI mass spectrum should be compared to a library spectrum (e.g.,

NIST). Key fragments include m/z 43 (CH₃CO⁺, base peak), m/z 61, and m/z 100.[4] The

molecular ion (m/z 160) may be weak or absent due to facile fragmentation.

Impurity Profile: Analyze other peaks in the chromatogram to identify and quantify impurities

based on their mass spectra and relative peak areas.

GC-MS Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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